Cas no 7442-07-1 (6-Amino-3H-1,3-benzothiazole-2-thione)

6-Amino-3H-1,3-benzothiazole-2-thione Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,6-amino-
• 6-Amino-2-mercaptobenzothiazole
• 6-Amino-1,3-benzothiazole-2-thiol
• 6-amino-3H-1,3-benzothiazole-2-thione
• 6-Amino-2-benzothiazolethiol
• 2(3H)-Benzothiazolethione, 6-amino-
• 2-BENZOTHIAZOLETHIOL, 6-AMINO-
• Benzothiazole, 6-amino-2-mercapto-
• Benzothiazole, 2-mercapto-6-amino-
• 6-Aminobenzothiazole-2-thiol
• 6-AMINO-2-BENZOTHIAZOLE-THIOL
• 6-AMINOBENZO[D]THIAZOLE-2-THIOL
• MLS002638030
• IDPNFKLUBIKHSW-UHFFFAOYSA-N
• WLN: T56 BN DSJ CSH GZ
• 6-aminobenzthiazol-2-thiol
• 6-aminobenz
• 6-amino-benzothiazol-2-thiol
• NSC-7916
• 6-amino-2-mercapto-benzothiazole
• 6-aminobenzo[d]thiazole-2(3H)-thione
• SCHEMBL16700823
• AB02354
• HMS3078F19
• DTXSID0064703
• EINECS 231-184-2
• Oprea1_252897
• 6-Amino-2-mercaptobenzothiazole, 97%
• NSC-45347
• BIDD:GT0746
• A922931
• AS-60585
• FT-0620909
• SMR000057954
• AKOS002358657
• 6-aminobenzothiazol-2-thiol
• NSC7916
• AKOS000266332
• 7442-07-1
• CS-0147957
• CHEMBL1718794
• F3284-7445
• W-200061
• USAF XR-30
• MFCD00227499
• EN300-98418
• NSC 45347
• MFCD00059164
• NSC 7916
• 6-Amino-1,3-benzothiazole-2-thiol #
• InChI=1/C7H6N2S2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,8H2,(H,9,10
• SCHEMBL544757
• GEO-00151
• 6-AMINO-3H-BENZOTHIAZOLE-2-THIONE
• A0682
• NS00047423
• NSC45347
• ALBB-019239
• STK858658
• DB-055877
• +Expand

• MDL： MFCD00059164
• InChIKey： IDPNFKLUBIKHSW-UHFFFAOYSA-N
• Inchi： 1S/C7H6N2S2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,8H2,(H,9,10)
• SMILES： S1C(N([H])C2C([H])=C([H])C(=C([H])C1=2)N([H])[H])=S

Computed Properties

• Exact Mass: 181.99700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 181.99724055g/mol
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Surface Charge: 0
• Topological Polar Surface Area: 95.4

Experimental Properties

• LogP: 2.74840
• PSA: 105.95000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 267-272°C
• Melting Point: 267-272 °C (lit.)
• Color/Form: Not available
• Solubility: Not available
• Density: 1.3330 (rough estimate)

6-Amino-3H-1,3-benzothiazole-2-thione Security Information

• Symbol: GHS07
• RTECS：DL6488000
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Storage Condition：2-8 °C
• Risk Phrases： 36/37/38
• Signal Word：Warning

6-Amino-3H-1,3-benzothiazole-2-thione Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%